Cas no 139269-04-8 (2-Azabicyclo[2.2.2]octane, 6-(3-ethyl-1,2,4-oxadiazol-5-yl)-)

2-Azabicyclo[2.2.2]octane, 6-(3-ethyl-1,2,4-oxadiazol-5-yl)- structure
139269-04-8 structure
Product Name:2-Azabicyclo[2.2.2]octane, 6-(3-ethyl-1,2,4-oxadiazol-5-yl)-
CAS No:139269-04-8
MF:C11H17N3O
MW:207.272182226181
CID:1265503
Update Time:2024-08-04

2-Azabicyclo[2.2.2]octane, 6-(3-ethyl-1,2,4-oxadiazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Azabicyclo[2.2.2]octane, 6-(3-ethyl-1,2,4-oxadiazol-5-yl)-
    • Inchi: 1S/C11H17N3O/c1-2-10-13-11(15-14-10)8-5-7-3-4-9(8)12-6-7/h7-9,12H,2-6H2,1H3
    • InChI Key: WYXPIAUXDWQRIX-UHFFFAOYSA-N
    • SMILES: C12CCC(CC1C1ON=C(CC)N=1)CN2

Computed Properties

  • Exact Mass: 207.13731

Experimental Properties

  • Density: 1.119±0.06 g/cm3(Predicted)
  • Boiling Point: 345.6±44.0 °C(Predicted)
  • PSA: 50.95
  • pka: 10.08±0.40(Predicted)
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